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Compound of Interest

Compound Name: NAMOLINE

Cat. No.: B3130362

Essential Safety and Handling Guide for
NAMOLINE

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling NAMOLINE. Adherence to these
procedures is critical for ensuring laboratory safety and proper disposal.

Chemical and Physical Properties

A summary of the known quantitative data for NAMOLINE is provided below for easy
reference.
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Property Value Source

DC Chemicals[1], BOC

Molecular Formula C10H3CIF3NO4 )
Sciences[2]
_ DC Chemicals[1], BOC
Molecular Weight 293.58 )
Sciences[2]
Boiling Point 307.4+42.0°C at 760 mmHg BOC Sciences[2]
Density 1.7+0.1 g/cm3 BOC Sciences[?]
Appearance Solid DC Chemicals[1]
Purity >95% BOC Sciences[2?]
-20°C (powder) or -80°C (in )
Storage Temperature DC Chemicals[1]
solvent)

Hazard Identification and Personal Protective
Equipment (PPE)

NAMOLINE is classified with the following hazards:
e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[1]

To mitigate these risks, the following personal protective equipment is mandatory when
handling NAMOLINE:
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PPE Category Specific Equipment

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves

Skin and Body Protection Impervious clothing

Respiratory Protection Suitable respirator

Experimental Protocols: Handling and Disposal

Strict adherence to the following protocols is necessary to ensure safety and proper disposal.

Handling Protocol:

Ventilation: Use NAMOLINE only in areas with appropriate exhaust ventilation.[1]

Avoid Contact: Avoid inhalation, and contact with eyes and skin.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

Prohibited Actions: Do not eat, drink, or smoke when using this product.[1]

Hygiene: Wash skin thoroughly after handling.[1]

Spill Protocol:

o Containment: Collect any spillage.[1]

o Environmental Protection: Keep the product away from drains, water courses, or the soil.[1]

Storage Protocol:

» Container: Keep the container tightly sealed.[1]

e Location: Store in a cool, well-ventilated area.[1]

o Environmental Conditions: Keep away from direct sunlight and sources of ignition.[1]
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o Temperature: Store at -20°C as a powder or -80°C when in solvent.[1]
Disposal Protocol:

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[1]

Workflow for Safe Handling of NAMOLINE

The following diagram outlines the logical workflow for the safe handling of NAMOLINE, from
preparation to disposal.

Preparation Handling, Cleanup & Disposal

‘ Review SDS H Don PPE ‘74-{ Weigh NAMOLINE in Ventilated Hood ‘——{ Perform Experiment }»4»‘ Decontaminate Work Area ‘ ‘ Dispose of Waste in Approved Container ‘ ‘ Doff PPE }—»‘ Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of NAMOLINE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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